Cas no 2580249-30-3 (4-{(benzyloxy)carbonylamino}-1-benzothiophene-2-carboxylic acid)

• Product Name: 4-{(benzyloxy)carbonylamino}-1-benzothiophene-2-carboxylic acid
• CAS No: 2580249-30-3
• MF: C₁₇H₁₃NO₄S
• MW: 327.354423284531
• CID: 5662737
• PubChem ID: 165895821
• Update Time: 2025-06-08

4-{(benzyloxy)carbonylamino}-1-benzothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580249-30-3
• 4-{[(benzyloxy)carbonyl]amino}-1-benzothiophene-2-carboxylic acid
• EN300-27725193
• 4-{(benzyloxy)carbonylamino}-1-benzothiophene-2-carboxylic acid

• Inchi： 1S/C17H13NO4S/c19-16(20)15-9-12-13(7-4-8-14(12)23-15)18-17(21)22-10-11-5-2-1-3-6-11/h1-9H,10H2,(H,18,21)(H,19,20)
• InChI Key： ZDRPPMTXQZFUJB-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC2=C1C=CC=C2NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 327.05652907g/mol
• Monoisotopic Mass: 327.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 104Ų

Additional information on 4-{(benzyloxy)carbonylamino}-1-benzothiophene-2-carboxylic acid

Recent Advances in the Study of 4-{(benzyloxy)carbonylamino}-1-benzothiophene-2-carboxylic acid (CAS: 2580249-30-3)

The compound 4-{(benzyloxy)carbonylamino}-1-benzothiophene-2-carboxylic acid (CAS: 2580249-30-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This benzothiophene derivative is characterized by its unique structural features, including a benzyloxycarbonyl-protected amino group and a carboxylic acid functionality, which make it a versatile intermediate for the synthesis of biologically active molecules. Recent studies have explored its role as a building block in the development of novel inhibitors targeting various enzymes and receptors implicated in diseases such as cancer, inflammation, and infectious diseases.

One of the key areas of research involving this compound is its application in the design of kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often associated with cancer and other pathological conditions. Researchers have utilized 4-{(benzyloxy)carbonylamino}-1-benzothiophene-2-carboxylic acid as a scaffold to develop potent and selective kinase inhibitors. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the synthesis of inhibitors targeting the epidermal growth factor receptor (EGFR), a well-known oncogenic driver in non-small cell lung cancer (NSCLC). The study reported that derivatives of this compound exhibited nanomolar inhibitory activity against EGFR mutants, highlighting its potential as a lead compound for anticancer drug development.

In addition to its role in kinase inhibition, 4-{(benzyloxy)carbonylamino}-1-benzothiophene-2-carboxylic acid has also been investigated for its anti-inflammatory properties. A study published in Bioorganic & Medicinal Chemistry Letters explored the compound's ability to modulate the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the inflammatory response. The researchers synthesized a series of derivatives and evaluated their COX-2 inhibitory activity, identifying several compounds with promising anti-inflammatory effects. These findings suggest that this benzothiophene derivative could serve as a valuable starting point for the development of new anti-inflammatory agents.

Another notable application of this compound is in the field of infectious disease research. Recent work has focused on its potential as an inhibitor of viral proteases, which are essential for the replication of viruses such as SARS-CoV-2 and HIV. A preprint article available on bioRxiv described the synthesis and evaluation of 4-{(benzyloxy)carbonylamino}-1-benzothiophene-2-carboxylic acid derivatives as inhibitors of the SARS-CoV-2 main protease (Mpro). The study reported that certain derivatives exhibited significant inhibitory activity against Mpro, with IC50 values in the low micromolar range. These results underscore the compound's potential as a scaffold for the development of antiviral therapeutics.

Despite these promising findings, challenges remain in the optimization of 4-{(benzyloxy)carbonylamino}-1-benzothiophene-2-carboxylic acid derivatives for clinical use. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further medicinal chemistry efforts. However, the compound's versatility and demonstrated biological activity make it a compelling candidate for continued investigation. Future research directions may include the exploration of its applications in other therapeutic areas, such as neurodegenerative diseases and metabolic disorders, as well as the development of more efficient synthetic routes to facilitate large-scale production.

In conclusion, 4-{(benzyloxy)carbonylamino}-1-benzothiophene-2-carboxylic acid (CAS: 2580249-30-3) represents a valuable scaffold in medicinal chemistry, with demonstrated potential in kinase inhibition, anti-inflammatory therapy, and antiviral drug development. Ongoing research efforts are likely to uncover additional applications for this compound, further solidifying its importance in the field of chemical biology and drug discovery.